2-[1-[2-(1-Methylindol-3-yl)acetyl]azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one

• IUPAC Name: 2-[1-[2-(1-methylindol-3-yl)acetyl]azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one
• InChI: InChI=1S/C23H21N5O2/c1-26-13-17(19-4-2-3-5-21(19)26)12-23(30)27-14-18(15-27)28-22(29)7-6-20(25-28)16-8-10-24-11-9-16/h2-11,13,18H,12,14-15H2,1H3
• InChI Key: GFIDKOLWFZUJSA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CC(C3)N4C(=O)C=CC(=N4)C5=CC=NC=C5
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

The compound “2-[1-[2-(1-Methylindol-3-yl)acetyl]azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one” is a complex organic molecule. It contains an indole moiety, which is a prevalent structure in many biologically active compounds. Indole derivatives are known for their diverse biological and clinical applications.

Synthesis Analysis

The synthesis of similar indole derivatives has been reported in the literature. The process typically involves the esterification of 2-(1H-indol-3-yl)acetic acid with a catalytic amount of sulfuric acid in ethanol to form ethyl 2-(1H-indol-3-yl)acetate. This compound is then reacted with hydrazine hydrate in methanol to achieve 2-(1H-indol-3-yl)acetohydrazide.

Molecular Structure Analysis

The molecular structure of “2-[1-[2-(1-Methylindol-3-yl)acetyl]azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one” is complex, containing several functional groups. The structural characterization of synthesized compounds is typically done by 1H-NMR, 13C-NMR, IR, and EI-MS spectral data.

Chemical Reactions Analysis

The chemical reactions involving indole derivatives are diverse and depend on the specific functional groups present in the molecule. Indole derivatives are known to participate in various types of reactions, including electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[1-[2-(1-Methylindol-3-yl)acetyl]azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one” would depend on its specific structure. For example, 1-Methyl-3-indoleacetic acid, a related compound, has a melting point of 126-128 °C.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological system they interact with. Some indole derivatives have shown inhibitory activity against enzymes such as protein kinase C.

Future Directions

Indole derivatives have shown a wide range of biological activities, suggesting that they have immense potential to be explored for newer therapeutic possibilities. Future research could focus on synthesizing a variety of indole derivatives and screening them for different pharmacological activities.